Cas no 2228888-17-1 ({1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine
• CAS No: 2228888-17-1
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6267068
• PubChem ID: 165614789
• Update Time: 2025-08-05

{1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine
• 2228888-17-1
• EN300-1815939
• {1-[(1H-pyrazol-4-yl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C8H13N3/c9-6-8(1-2-8)3-7-4-10-11-5-7/h4-5H,1-3,6,9H2,(H,10,11)
• InChI Key： UQSUTXQMAOLQAC-UHFFFAOYSA-N
• SMILES： NCC1(CC2C=NNC=2)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.7Ų

Additional information on {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 2228888-17-1 and Product Name: {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine

The compound with the CAS number 2228888-17-1 and the product name {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a pyrazole moiety, which is well-documented for its diverse pharmacological properties, alongside a cyclopropyl group, known for enhancing metabolic stability and binding affinity. Such combinations are increasingly explored in the development of novel therapeutic agents.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in addressing various biological targets. The presence of the pyrazol-4-yl substituent in this compound suggests a possible interaction with enzymes or receptors involved in metabolic pathways, making it a promising candidate for further investigation. Studies have shown that pyrazole-based molecules often exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes. The structural integration of the cyclopropyl group further enhances the compound's pharmacokinetic profile, potentially improving its bioavailability and reducing susceptibility to degradation.

In the context of drug development, the synthesis and characterization of {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine have been approached with meticulous attention to stereochemistry and functional group compatibility. The cyclopropyl ring, being a small, rigid structure, contributes to the overall conformational stability of the molecule, which is critical for effective binding to biological targets. Additionally, the methanamine moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have indicated that {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine may exhibit strong binding interactions with proteins involved in inflammatory pathways. This finding aligns with recent clinical trials that have demonstrated the efficacy of pyrazole derivatives in modulating inflammatory responses. The compound's potential to interact with such targets makes it a valuable asset in the quest for novel anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrazol-4-yl group necessitates careful consideration of reaction pathways to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of carbon-carbon bonds essential for constructing the desired framework. Similarly, protecting group strategies are crucial for maintaining functional group integrity during synthetic transformations.

From a medicinal chemistry perspective, the structural features of {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine offer several advantages over conventional therapeutic agents. The combination of a pyrazole ring and a cyclopropyl substituent not only enhances binding affinity but also improves metabolic stability. These properties are particularly important in drug development, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. Furthermore, the methanamine group provides a versatile handle for further derivatization, enabling researchers to explore new analogs with enhanced pharmacological properties.

Current research trends indicate that compounds incorporating both pyrazole and cyclopropyl moieties are being extensively studied for their potential in treating neurological disorders. Preliminary data suggest that these molecules may modulate neurotransmitter release and receptor activity, offering hope for new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine position it as a promising candidate for further exploration in this area.

The chemical properties of this compound also make it an attractive scaffold for developing enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug therapy, with many successful drugs targeting specific enzymatic pathways. The pyrazole ring in {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine is known to interact with hydrogen bond donors and acceptors within enzyme active sites, facilitating tight binding and potent inhibition. This characteristic has been leveraged in designing molecules that target enzymes involved in cancer metabolism and infectious diseases.

In conclusion, the compound with CAS number 2228888-17-1 and product name {1-(1H-pyrazol-4-yl)methylcyclopropyl}methanamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a pyrazole ring and a cyclopropyl substituent, make it a versatile scaffold for developing novel therapeutic agents. Recent research highlights its potential applications in modulating inflammatory responses, treating neurological disorders, and developing enzyme inhibitors. As synthetic methodologies continue to evolve, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.